Cas no 51916-53-1 (Decanoic acid, 3-hexyl-4-oxo-, ethyl ester)
51916-53-1 structure
Product Name:Decanoic acid, 3-hexyl-4-oxo-, ethyl ester
CAS No:51916-53-1
MF:C18H34O3
MW:298.46076631546
CID:361075
PubChem ID:24977441
Update Time:2025-04-19
Decanoic acid, 3-hexyl-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Decanoic acid, 3-hexyl-4-oxo-, ethyl ester
- ethyl 3-hexyl-4-oxodecanoate
- 3-hexyl-4-oxo-decanoic acid ethyl ester
- 51916-53-1
- DTXSID80648328
-
- Inchi: 1S/C18H34O3/c1-4-7-9-11-13-16(15-18(20)21-6-3)17(19)14-12-10-8-5-2/h16H,4-15H2,1-3H3
- InChI Key: PSWUENBLSJFXBE-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)C(CC(=O)OCC)CCCCCC
Computed Properties
- Exact Mass: 298.25092
- Monoisotopic Mass: 298.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Decanoic acid, 3-hexyl-4-oxo-, ethyl ester Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
51916-53-1 (Decanoic acid, 3-hexyl-4-oxo-, ethyl ester) Related Products
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 24922-02-9(Ethyl 3-cyclopropyl-3-oxopropanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 17159-79-4(4-(Ethoxycarbonyl)-1-cyclohexanone)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 24922-00-7(Ethyl 3-cyclopentyl-3-oxopropanoate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 1115-30-6(Diethyl acetylsuccinate)
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